Cas no 1361611-12-2 (2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361611-12-2
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4993589
• Update Time: 2025-06-21

2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H6Cl3F3/c14-9-5-10(15)12(11(16)6-9)7-1-3-8(4-2-7)13(17,18)19/h1-6H
• InChI Key： YGBOXYULWVHFSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(C(F)(F)F)=CC=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 288
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl

Introduction to 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361611-12-2)

2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl, identified by the CAS number 1361611-12-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration, incorporating both chloro and trifluoromethyl substituents, which endows it with distinct chemical properties and potential applications in various scientific domains.

The molecular structure of 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a central carbon-carbon bond, with chloro atoms attached to the 2, 4, and 6 positions of one ring and a trifluoromethyl group positioned at the 4' position of the other ring. This particular arrangement enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of multiple halogen atoms not only influences its electronic properties but also opens up possibilities for further functionalization, making it a versatile building block for more complex molecules.

In recent years, the study of halogenated biphenyls has seen considerable progress due to their broad spectrum of applications. 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl has been explored in various contexts, including material science, agrochemicals, and pharmaceuticals. Its ability to serve as a precursor for more intricate compounds has made it a subject of interest for researchers aiming to develop novel materials with enhanced properties.

One of the most compelling aspects of 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl is its potential in pharmaceutical development. The combination of chloro and trifluoromethyl groups can influence metabolic stability and bioavailability, making it a promising candidate for drug design. Recent studies have highlighted its role in synthesizing biologically active molecules that exhibit antimicrobial and anti-inflammatory properties. The trifluoromethyl group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, which are critical factors in drug efficacy.

The agrochemical industry has also benefited from the exploration of halogenated biphenyls. 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl has been investigated as a potential precursor for pesticides and herbicides due to its structural stability and reactivity. Its derivatives have shown promise in controlling pests and weeds while maintaining environmental safety profiles that are increasingly important in modern agriculture.

The synthesis of 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. Techniques such as cross-coupling reactions and palladium catalysis have been particularly effective in constructing the biphenyl core structure efficiently. These advancements have not only improved the accessibility of the compound but also paved the way for exploring its full synthetic potential.

The electronic properties of 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl make it an interesting candidate for applications in organic electronics. Its conjugated system and halogen substituents contribute to its ability to participate in charge transport processes. Researchers are investigating its use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other electronic devices where such materials can offer advantages in performance and cost-effectiveness.

In conclusion, 2,4,6-Trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361611-12-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure and chemical properties have positioned it as a key intermediate in pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications and synthetic pathways for this compound, its importance is likely to grow further.